Cas no 896833-18-4 (1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine)

1-{2-Methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine is a heterocyclic compound featuring a fused pyrazoloquinazoline core with a piperidine substituent. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzyme inhibition. The presence of both aromatic (phenyl) and aliphatic (piperidine) moieties enhances its binding versatility, while the methyl group at the 2-position may influence metabolic stability. This compound's rigid polycyclic framework suggests favorable selectivity in biological interactions. Its synthetic accessibility and modifiable functional groups make it a candidate for further derivatization in drug discovery, particularly for applications requiring high-affinity molecular recognition.
1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine structure
896833-18-4 structure
Product Name:1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine
CAS No:896833-18-4
MF:C22H26N4
MW:346.468644618988
CID:5424970
Update Time:2025-05-19

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-3-phenyl-9-piperidin-1-yl-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline
    • Pyrazolo[5,1-b]quinazoline, 5,6,7,8-tetrahydro-2-methyl-3-phenyl-9-(1-piperidinyl)-
    • 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine
    • Inchi: 1S/C22H26N4/c1-16-20(17-10-4-2-5-11-17)21-23-19-13-7-6-12-18(19)22(26(21)24-16)25-14-8-3-9-15-25/h2,4-5,10-11H,3,6-9,12-15H2,1H3
    • InChI Key: XMHRXABPUGTWSP-UHFFFAOYSA-N
    • SMILES: N1=C2C(CCCC2)=C(N2CCCCC2)N2N=C(C)C(C3=CC=CC=C3)=C12

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine Pricemore >>

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Additional information on 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo3,2-bquinazolin-9-yl}piperidine

1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine (CAS No: 896833-18-4)

The compound 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine (CAS No: 896833-18-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrazoloquinazolines, which are known for their unique structural properties and diverse applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of pyrazoloquinazoline derivatives in the development of novel therapeutic agents. The pyrazolo[3,2-b]quinazoline core of this compound is a fused bicyclic system that exhibits remarkable stability and bioavailability. The presence of a piperidine group further enhances its pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

The synthesis of 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring its suitability for both laboratory and industrial applications.

In terms of biological activity, this compound has shown promising results in preclinical studies. It exhibits potent inhibitory effects against various enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The methyl and phenyl substituents on the pyrazoloquinazoline ring contribute significantly to its selectivity and efficacy.

Moreover, the piperidine moiety plays a crucial role in modulating the compound's solubility and permeability across cellular membranes. This makes it an ideal candidate for targeted drug delivery systems, where precise control over drug release is essential.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

In conclusion, 1-{2-methyl-3-phenyl-5H,6H,7H,8H-pyrazolo[3,2-b]quinazolin-9-yl}piperidine (CAS No: 896833-18

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